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Compound of Interest

Compound Name: TDRL-551

Cat. No.: B10829901 Get Quote

Application Notes and Protocols: TDRL-551
For Researchers, Scientists, and Drug Development Professionals

Introduction
TDRL-551 is a potent small molecule inhibitor of Replication Protein A (RPA), a critical

component of the DNA damage response (DDR) and DNA replication pathways.[1][2] By

disrupting the interaction between RPA and single-stranded DNA (ssDNA), TDRL-551 can

enhance the efficacy of DNA-damaging agents like platinum-based chemotherapy, making it a

valuable tool for cancer research and drug development.[1][3] These application notes provide

detailed protocols for the preparation of TDRL-551 stock solutions for use in cell culture

experiments.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of TDRL-551 is provided in the table below.

Adherence to recommended storage conditions is crucial for maintaining the stability and

activity of the compound.
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Property Value Source

Molecular Weight 591.83 g/mol [1]

Formula C25H23ClIN3O4 [1]

Appearance Off-white to light yellow solid [1]

Purity >98% (typical) -

Solubility
DMSO: 62.5 mg/mL (105.60

mM)
[1]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Preparation of TDRL-551 Stock Solutions
Materials:

TDRL-551 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended for complete dissolution)

Protocol:

Determine the Desired Stock Concentration: A common starting stock concentration is 10

mM. Calculations for preparing a 10 mM stock solution are provided in the table below.
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Weigh TDRL-551 Powder: Accurately weigh the required amount of TDRL-551 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the calculated volume of high-quality, anhydrous DMSO to the powder. It is

important to use newly opened DMSO as it is hygroscopic, and water absorption can affect

solubility.[1]

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes.

For complete dissolution, sonicate the solution in an ultrasonic water bath until no visible

particles remain.[1]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for shorter-term storage (up to 1 month).[1]

Stock Solution Preparation Calculator:

Desired Stock
Concentration

Volume of DMSO to
add to 1 mg of
TDRL-551

Volume of DMSO to
add to 5 mg of
TDRL-551

Volume of DMSO to
add to 10 mg of
TDRL-551

1 mM 1.6897 mL 8.4484 mL 16.8967 mL

10 mM 0.1690 mL 0.8448 mL 1.6897 mL

50 mM 0.0338 mL 0.1690 mL 0.3379 mL

Note: The volumes are calculated based on the molecular weight of 591.83 g/mol .

Mechanism of Action: Inhibition of RPA
TDRL-551 functions by directly binding to RPA and inhibiting its interaction with single-stranded

DNA (ssDNA).[3] RPA is a key protein in DNA replication and repair pathways, including

nucleotide excision repair (NER) and homologous recombination (HR).[2][3] By preventing RPA

from binding to ssDNA, TDRL-551 disrupts these critical cellular processes, leading to an
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accumulation of DNA damage and sensitizing cancer cells to agents that induce DNA lesions,

such as platinum-based drugs.[3]

DNA Damage
(e.g., Platinum adducts)

Single-Stranded DNA (ssDNA) Formation

RPA-ssDNA Complex

RPA binding

Replication Protein A (RPA)TDRL-551

DNA Repair Pathways
(NER, HR)

Cell Survival Apoptosis / Cell Death

Inhibition of Repair
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Click to download full resolution via product page

Caption: Mechanism of action of TDRL-551.

Experimental Workflow: Cell Viability Assay
The following diagram outlines a general workflow for assessing the effect of TDRL-551, alone

or in combination with other drugs, on cell viability using a standard assay such as MTT or

CellTiter-Glo®.
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Seed cells in 96-well plate

Incubate (24h)

Add TDRL-551 +/- other drugs

Incubate (48-72h)

Perform Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Data Analysis
(IC50 determination)

Click to download full resolution via product page

Caption: General experimental workflow.
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Conclusion
Proper preparation and storage of TDRL-551 stock solutions are essential for obtaining reliable

and reproducible results in cell-based assays. The protocols and information provided here

serve as a comprehensive guide for researchers utilizing this potent RPA inhibitor in their

studies. Understanding the mechanism of action and employing a structured experimental

workflow will further enhance the quality and impact of the research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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